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Compound of Interest

Compound Name: N,2,2-Triethyl-3-methylbutyramide
CAS No.: 51115-73-2
Cat. No.: B12688991
Get Quote
. J

Engineering "Cool-Touch" Functionality into Polymers
and Textiles
Executive Summary

N,2,2-Triethyl-3-methylbutyramide is a third-generation sensory agent designed to trigger the
TRPMS8 (Transient Receptor Potential Melastatin 8) ion channel, producing a cooling sensation
without a drop in tissue temperature. In material science, it is valued over menthol due to its
lack of odor, high thermal stability (>200°C), and compatibility with hydrophobic matrices.

This guide details the protocols for incorporating this agent into:
o Thermoplastic Masterbatches: For extruded films and fibers.
* Smart Textile Finishes: For durable, wash-resistant cooling fabrics.[1]

¢ Active Hydrogels: For medical cooling patches.

Chemical Identity & Material Properties
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Property

Specification

Material Science
Implication

Chemical Name

N,2,2-Triethyl-3-

Sterically hindered amide

structure ensures chemical

methylbutyramide »
stability.
Unique identifier for regulatory
CAS Number 51115-73-2 _
compliance.
Hydrophobic character (LogP
Molecular Formula C11H23NO ~2.78) aids polymer

dispersion.

Physical State

Liquid / Low-melting Solid

Faciliates liquid injection
during extrusion or

emulsification.

Critical: Survives polymer melt

Boiling Point >250°C (est.) )
processing (PE/PP/PET).
N Soluble in Alcohols, Glycols, Compatible with polyolefins
Solubility . .
Oils and solvent-based coatings.
] Does not interfere with product
Odor Profile Neutral / None

fragrance or textile neutrality.

Mechanism of Action

Unlike phase-change materials (PCMs) that absorb heat, this molecule works via

chemesthesis. It lowers the activation threshold of cold-sensing nerve receptors (TRPM8) in

the skin. When a user touches the treated material, the agent migrates slightly to the skin

surface, triggering a "phantom" cooling sensation.

Treated Material Release Surface Migration Transfer Skin Contact Binding
(Polymer/Textile) (Diffusion) (Stratum Corneum)

TRPMS8 Receptor
(Nerve Ending)

Activation Ca2+ Influx Neural Signal Perceived Cooling
Depolarization (No Temp Drop)
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Figure 1: Chemesthetic mechanism. The agent must migrate from the material matrix to the
skin interface to function.

Application Protocols

Protocol A: Preparation of Cooling Masterbatch
(Polymer Extrusion)

Objective: Create a concentrated pellet (Masterbatch) containing 10-20% N,2,2-Triethyl-3-
methylbutyramide for downstream dilution into films or fibers. Matrix: LDPE (Low-Density
Polyethylene) or PP (Polypropylene).

Materials:

e Polymer Resin (MFI 2-4 for film, MFI 20+ for fiber).

e N,2,2-Triethyl-3-methylbutyramide (Active).[2]

e Porous Silica (carrier) or Calcium Silicate (optional, to absorb liquid active).
Step-by-Step Workflow:

o Adsorption (If Active is Liquid):

o If the active is liquid at room temperature, pre-mix it with porous silica (ratio 1:1 or 1:2) in a
high-speed mixer until a free-flowing powder is obtained. This prevents screw slippage.

e Compounding:

o Feeder 1: Polymer Resin (80-90%).

o Feeder 2: Active/Silica Pre-mix (10-20%).

o Extruder: Twin-screw extruder (L/D ratio > 32).
o Temperature Profile (Critical):

o Zone 1 (Feed): 140°C
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o Zone 2-4 (Compression): 160°C - 180°C
o Zone 5 (Metering): 170°C

o Note: Do not exceed 210°C to prevent degradation or flashing of the active.

o Pelletizing: Strand cut or underwater pelletizing.

o Let-down: Dilute the masterbatch at 1-3% into the final polymer during film blowing or
injection molding.

Protocol B: Durable Textile Finishing (Pad-Dry-Cure)

Objective: Apply a wash-resistant cooling finish to Cotton or Polyester fabrics. Challenge: The
molecule is hydrophobic. It requires emulsification or micro-encapsulation.

Formulation:

Active: N,2,2-Triethyl-3-methylbutyramide (20-40 g/L).

Binder: Self-crosslinking acrylic or polyurethane binder (30-50 g/L).

Emulsifier: Non-ionic surfactant (e.g., Polysorbate 80) (5-10 g/L).

Water: Balance.

Step-by-Step Workflow:
o Emulsification:
o Mix the Active and Emulsifier at 40°C.

o Slowly add water under high-shear stirring (Ultra-Turrax) at 5000 rpm for 10 mins to create
a stable white emulsion.

e Padding:

o Add Binder to the emulsion.[3]
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o Impregnate fabric (Cotton or PET) through a padder.
o Pick-up: 70-80%.
e Drying: 100°C for 2-3 minutes.

e Curing: 150°C for 2 minutes. This crosslinks the binder, trapping the active on the fiber
surface.

Analytical Verification & Quality Control

To ensure the active is successfully incorporated and stable, use the following extraction and
analysis protocol.

Protocol C: Extraction and GC-MS Quantification

Scope: Determining the concentration of N,2,2-Triethyl-3-methylbutyramide in a solid
polymer matrix.

o Sample Prep: Cryo-mill 1.0 g of the polymer film into fine powder.
» Extraction:
o Solvent: Dichloromethane (DCM) or Ethanol.
o Method: Soxhlet extraction (4 hours) or Ultrasonic extraction (30 mins x 2).

e GC-MS Conditions:

[¢]

Column: HP-5MS (30m x 0.25mm x 0.25um).

[e]

Injector Temp: 250°C.

o

Oven Program: 60°C (1 min) -> 20°C/min -> 280°C (5 min).

Detection: Mass Spec (SIM mode looking for parent ion, likely 185 m/z, and characteristic

[¢]

fragments).

o Validation: Compare retention time with a pure standard (CAS 51115-73-2).
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Manufacturing Workflow Diagram
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Figure 2: Industrial workflow for creating cooling masterbatches.

Troubleshooting Guide
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Issue

Probable Cause

Corrective Action

Screw Slippage

Active is acting as a lubricant

in the extruder.

Increase ratio of porous silica

carrier; lower feed rate.

Fuming at Die

Processing temperature too
high (>220°C).

Reduce zone temperatures;

check active thermal stability.

Weak Cooling

Active trapped inside polymer

matrix (poor migration).

Add a "blooming agent” (e.g.,
glycerol monostearate) to push

active to surface.

Greasy Surface

Concentration too high; active

blooming out.[3]

Reduce let-down ratio; ensure
proper compatibility with
matrix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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